2-{[3-(4-chloro-3-methylphenoxy)propyl]amino}ethanol

• IUPAC Name: 2-[3-(4-chloro-3-methylphenoxy)propylamino]ethanol
• InChI: InChI=1S/C12H18ClNO2/c1-10-9-11(3-4-12(10)13)16-8-2-5-14-6-7-15/h3-4,9,14-15H,2,5-8H2,1H3
• InChI Key: HNNFWQSDKYBIHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCCNCCO)Cl
• Molecular Formula: C12H18ClNO2
• DSSTOX Substance ID: DTXSID30365775
• Molecular Weight: 243.73 g/mol
• CAS RN: 418782-86-2

Description

2-{[3-(4-chloro-3-methylphenoxy)propyl]amino}ethanol, also known as CMPE, is a chemical compound that has shown promising results in scientific research. CMPE was first synthesized in 2011 by a team of researchers from the University of California, San Diego. Since then, it has been studied extensively for its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 2-{[3-(4-chloro-3-methylphenoxy)propyl]amino}ethanol is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory properties, which may contribute to its potential applications in cardiovascular disease.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cardiovascular health. This compound has also been shown to have antioxidant properties, which may contribute to its potential applications in a number of different areas of research.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 2-{[3-(4-chloro-3-methylphenoxy)propyl]amino}ethanol is that it is a relatively simple compound to synthesize, which makes it easy to obtain for laboratory experiments. This compound has also been shown to have a high degree of stability, which makes it a good candidate for long-term studies. One of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in laboratory experiments.

Future Directions

There are a number of potential future directions for research on 2-{[3-(4-chloro-3-methylphenoxy)propyl]amino}ethanol. One area of research could be to further investigate its potential applications in cancer treatment. Another area of research could be to investigate its potential applications in cardiovascular disease. Additionally, more research could be done to fully understand the mechanism of action of this compound and to optimize its use in laboratory experiments.

Scientific Research Applications

2-{[3-(4-chloro-3-methylphenoxy)propyl]amino}ethanol has been studied extensively for its potential applications in various fields of research. One of the primary areas of research has been in the field of cancer treatment. Studies have shown that this compound has anti-tumor properties and can inhibit the growth of cancer cells. This compound has also been studied for its potential applications in cardiovascular disease, as it has been shown to have anti-inflammatory properties and can reduce the risk of heart disease.